96-40-2

3-Chlorocyclopentene

In Stock

• CAS RN:
• 96-40-2

• Formula:
• C5H7Cl

• InChI:
• InChI=1S/C5H7Cl/c6-5-3-1-2-4-5/h1,3,5H,2,4H2

• InChIKey:
• LPSWJRSLXCPGBK-UHFFFAOYSA-N

• 3-Chlorocyclopentene is a useful research compound. Its molecular formula is C5H7Cl and its molecular weight is 102.56 g/mol. The purity is usually 95%.

3-Iodobenzylamine

In Stock

• CAS RN:
• 696-40-2

• Formula:
• C7H8IN

• InChI:
• InChI=1S/C7H8IN/c8-7-3-1-2-6(4-7)5-9/h1-4H,5,9H2

• InChIKey:
• LQLOGZQVKUNBRX-UHFFFAOYSA-N

• 3-Iodobenzylamine, also known as 3-Iodobenzylamine, is a useful research compound. Its molecular formula is C7H8IN and its molecular weight is 233.05 g/mol. The purity is usually 95%.

((2,4,6-Tribromophenoxy)methyl)oxirane

• CAS RN:
• 5296-40-2

• Formula:
• C9H7Br3O2

• InChI:
• InChI=1S/C9H7Br3O2/c10-5-1-7(11)9(8(12)2-5)14-4-6-3-13-6/h1-2,6H,3-4H2

• InChIKey:
• NXJGWHGJPITYOJ-UHFFFAOYSA-N

• ((2,4,6-Tribromophenoxy)methyl)oxirane is a useful research compound. Its molecular formula is C9H7Br3O2 and its molecular weight is 386.86 g/mol. The purity is usually 95%.

3-hydroxypropanethioamide

In Stock

• CAS RN:
• 92596-40-2

• Formula:
• C3H7NOS

• 3-hydroxypropanethioamide is a useful research compound. Its molecular formula is C3H7NOS and its molecular weight is 105.2. The purity is usually 95%.

5-Phenylbenzene-1,2,4-tricarboxylic acid

Usually In Stock

• CAS RN:
• 34196-40-2

• Formula:
• C15H10O6

• InChI:
• InChI=1S/C15H10O6/c16-13(17)10-7-12(15(20)21)11(14(18)19)6-9(10)8-4-2-1-3-5-8/h1-7H,(H,16,17)(H,18,19)(H,20,21)

• InChIKey:
• NWQWAGHATPZVHV-UHFFFAOYSA-N

• 5-Phenylbenzene-1,2,4-tricarboxylic acid is a useful research compound. Its molecular formula is C15H10O6 and its molecular weight is 286.24 g/mol. The purity is usually 95%.

6-Bromo-4-methyl-3-phenylcoumarin

In Stock

• CAS RN:
• 92796-40-2

• Formula:
• C16H11BrO2

• InChI:
• InChI=1S/C16H11BrO2/c1-10-13-9-12(17)7-8-14(13)19-16(18)15(10)11-5-3-2-4-6-11/h2-9H,1H3

• InChIKey:
• PYAQFABYITYCQM-UHFFFAOYSA-N

• 6-Bromo-4-methyl-3-phenylcoumarin is a useful research compound. Its molecular formula is C16H11BrO2 and its molecular weight is 315.16 g/mol. The purity is usually 95%.

Biphenyl-4-yl 4-methylbenzenesulfonate

• CAS RN:
• 76996-40-2

• Formula:
• C19H16O3S

• InChI:
• InChI=1S/C19H16O3S/c1-15-7-13-19(14-8-15)23(20,21)22-18-11-9-17(10-12-18)16-5-3-2-4-6-16/h2-14H,1H3

• InChIKey:
• CBYZELXTVBROSO-UHFFFAOYSA-N

• Biphenyl-4-yl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C19H16O3S and its molecular weight is 324.4 g/mol. The purity is usually 95%.

5-[2-Chloro-5-(trifluoromethyl)phenyl]-2-furaldehyde

In Stock

• CAS RN:
• 259196-40-2

• Formula:
• C12H6ClF3O2

• InChI:
• InChI=1S/C12H6ClF3O2/c13-10-3-1-7(12(14,15)16)5-9(10)11-4-2-8(6-17)18-11/h1-6H

• InChIKey:
• BDUFOVWZBTVLPY-UHFFFAOYSA-N

• 5-[2-Chloro-5-(trifluoromethyl)phenyl]-2-furaldehyde is a useful research compound. Its molecular formula is C12H6ClF3O2 and its molecular weight is 274.62 g/mol. The purity is usually 95%.

ALNIDITAN

• CAS RN:
• 173596-40-2

• Formula:
• C17H26N4O

• ALNIDITAN is a useful research compound. Its molecular formula is C17H26N4O and its molecular weight is 302.419. The purity is usually 95%.

1,4-Bis(5-bromo-2-methoxybenzenesulfonyl)-2-methylpiperazine

In Stock

• CAS RN:
• 398996-40-2

• Formula:
• C19H22Br2N2O6S2

• InChI:
• InChI=1S/C19H22Br2N2O6S2/c1-13-12-22(30(24,25)18-10-14(20)4-6-16(18)28-2)8-9-23(13)31(26,27)19-11-15(21)5-7-17(19)29-3/h4-7,10-11,13H,8-9,12H2,1-3H3

• InChIKey:
• NVRNJQDBJWPESF-UHFFFAOYSA-N

• 1,4-Bis(5-bromo-2-methoxybenzenesulfonyl)-2-methylpiperazine is a useful research compound. Its molecular formula is C19H22Br2N2O6S2 and its molecular weight is 598.32. The purity is usually 95%.

4-acetyl-3-hydroxy-5-(3-methoxyphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one

• CAS RN:
• 440096-40-2

• Formula:
• C20H26N2O5

• InChI:
• InChI=1S/C20H26N2O5/c1-14(23)17-18(15-5-3-6-16(13-15)26-2)22(20(25)19(17)24)8-4-7-21-9-11-27-12-10-21/h3,5-6,13,18,24H,4,7-12H2,1-2H3

• InChIKey:
• OKSAGLYFCHWSTN-UHFFFAOYSA-N

• 4-acetyl-3-hydroxy-5-(3-methoxyphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C20H26N2O5 and its molecular weight is 374.4g/mol. The purity is usually 95%.

4-Phenylphenyl 4-(phenylsulfonyl)piperazinyl ketone

• CAS RN:
• 518996-40-2

• Formula:
• C23H22N2O3S

• InChI:
• InChI=1S/C23H22N2O3S/c26-23(21-13-11-20(12-14-21)19-7-3-1-4-8-19)24-15-17-25(18-16-24)29(27,28)22-9-5-2-6-10-22/h1-14H,15-18H2

• InChIKey:
• JYROQUALFRCDIY-UHFFFAOYSA-N

• 4-Phenylphenyl 4-(phenylsulfonyl)piperazinyl ketone is a useful research compound. Its molecular formula is C23H22N2O3S and its molecular weight is 406.5g/mol. The purity is usually 95%.

N-(2-(6-((2,4-dioxopentan-3-yl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872996-40-2

• Formula:
• C20H21N5O4S

• InChI:
• InChI=1S/C20H21N5O4S/c1-12(26)19(13(2)27)30-18-9-8-16-22-23-17(25(16)24-18)10-11-21-20(28)14-4-6-15(29-3)7-5-14/h4-9,19H,10-11H2,1-3H3,(H,21,28)

• InChIKey:
• DTXQFCROIDEYBL-UHFFFAOYSA-N

• N-(2-(6-((2,4-dioxopentan-3-yl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H21N5O4S and its molecular weight is 427.48. The purity is usually 95%.

2-Morpholinobenzo[d]thiazol-6-yl 2-(2,4-dichlorophenoxy)acetate

In Stock

• CAS RN:
• 953196-40-2

• Formula:
• C19H16Cl2N2O4S

• InChI:
• InChI=1S/C19H16Cl2N2O4S/c20-12-1-4-16(14(21)9-12)26-11-18(24)27-13-2-3-15-17(10-13)28-19(22-15)23-5-7-25-8-6-23/h1-4,9-10H,5-8,11H2

• InChIKey:
• JQRVKOJBJSMRLK-UHFFFAOYSA-N

• 2-Morpholinobenzo[d]thiazol-6-yl 2-(2,4-dichlorophenoxy)acetate is a useful research compound. Its molecular formula is C19H16Cl2N2O4S and its molecular weight is 439.31. The purity is usually 95%.

Tert-butyl 4-(4-fluorobenzoyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 160296-40-2

• Formula:
• C17H22FNO3

• InChI:
• InChI=1S/C17H22FNO3/c1-17(2,3)22-16(21)19-10-8-13(9-11-19)15(20)12-4-6-14(18)7-5-12/h4-7,13H,8-11H2,1-3H3

• InChIKey:
• ARCRECZRQVSYIP-UHFFFAOYSA-N

• Tert-butyl 4-(4-fluorobenzoyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H22FNO3 and its molecular weight is 307.36 g/mol. The purity is usually 95%.

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-chlorophenyl)butanoic acid

In Stock

• CAS RN:
• 270596-40-2

• Formula:
• C25H22ClNO4

• InChI:
• InChI=1S/C25H22ClNO4/c26-17-7-5-6-16(12-17)13-18(14-24(28)29)27-25(30)31-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,18,23H,13-15H2,(H,27,30)(H,28,29)/t18-/m0/s1

• InChIKey:
• MAKZBMVPIFVGPV-SFHVURJKSA-N

• Fmoc-(s)-3-amino-4-(3-chloro-phenyl)-butyric acid
  
  

KUL 7211 racemate

Usually In Stock

• CAS RN:
• 911196-40-2

• Formula:
• C₁₉H₂₃NO₅

• InChI:
• InChI=1S/C19H23NO5/c1-13(19(24)15-4-6-16(21)7-5-15)20-11-10-14-2-8-17(9-3-14)25-12-18(22)23/h2-9,13,19-21,24H,10-12H2,1H3,(H,22,23)

• InChIKey:
• KKXPBQQLKHBRDA-UHFFFAOYSA-N

• KUL 7211 racemate is the racemate of KUL 7211. KUL 7211 is a selective β-adrenoceptor agonist.

Azactam

Usually In Stock

• CAS RN:
• 149496-40-2

• Formula:
• Cl3H2InO

• InChI:
• InChI=1S/C13H17N5O8S2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25)/b17-8-/t5-,7-/m0/s1

• Aztreonam is a Monobactam Antibacterial.
  Aztreonam is a parenterally administered, synthetic monobactam antibiotic that is specifically active against aerobic gram-negative bacilli is resistant to many beta-lactamases. Aztreonam therapy is often accompanied by mild, asymptomatic elevations in serum aminotransferase levels, but it has not been reported to cause clinically apparent liver injury.
  Aztreonam is a monocyclic beta-lactam antibiotic originally isolated from Chromobacterium violaceum with bactericidal activity. Aztreonam preferentially binds to and inactivates penicillin-binding protein-3 (PBP-3), which is involved in bacterial cell wall synthesis, thereby inhibiting bacterial cell wall integrity and leading to cell lysis and death. This agent differs from other beta-lactam antibiotics because it is resistant to beta-lactamase hydrolysis, and it is usually used ...

methyl 4-chloro-5-methyl-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 1857296-40-2

• Formula:
• C11H10ClNO2

• InChI:
• InChI=1S/C11H10ClNO2/c1-6-3-4-8-7(10(6)12)5-9(13-8)11(14)15-2/h3-5,13H,1-2H3

• InChIKey:
• LCHXHDRXIKHSTB-UHFFFAOYSA-N

• Methyl 4-chloro-5-methyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.

2-(1,3-Dioxolan-2-yl)-1-(3-fluoro-phenyl)-ethanone

In Stock

• CAS RN:
• 1166996-40-2

• Formula:
• C11H11FO3

• InChI:
• InChI=1S/C11H11FO3/c12-9-3-1-2-8(6-9)10(13)7-11-14-4-5-15-11/h1-3,6,11H,4-5,7H2

• InChIKey:
• UEMXGDOMBAMRHI-UHFFFAOYSA-N

• 2-(1,3-Dioxolan-2-yl)-1-(3-fluoro-phenyl)-ethanone is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.2 g/mol. The purity is usually 95%.

8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-OL

In Stock

• CAS RN:
• 1404196-40-2

• Formula:
• C12H20FNO3

• InChI:
• InChI=1S/C12H20FNO3/c1-12(2,3)17-11(16)14-7-4-5-8(14)10(13)9(15)6-7/h7-10,15H,4-6H2,1-3H3

• InChIKey:
• PNYPYVVSZDGBSI-UHFFFAOYSA-N

• 8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-OL is a useful research compound. Its molecular formula is C12H20FNO3 and its molecular weight is 245.29 g/mol. The purity is usually 95%.

N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenoxy)acetamide

In Stock

• CAS RN:
• 1019096-40-2

• Formula:
• C24H24N4O5S

• InChI:
• InChI=1S/C24H24N4O5S/c1-15-11-22(26-23(29)13-33-18-8-6-17(30-2)7-9-18)28(27-15)24-25-19(14-34-24)16-5-10-20(31-3)21(12-16)32-4/h5-12,14H,13H2,1-4H3,(H,26,29)

• InChIKey:
• UHAJHRUQVQRHEG-UHFFFAOYSA-N

• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C24H24N4O5S and its molecular weight is 480.5 g/mol. The purity is usually 95%.

(5-Bromopyridin-3-yl)(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1705196-40-2

• Formula:
• C17H16BrFN2OS

• InChI:
• InChI=1S/C17H16BrFN2OS/c18-13-9-12(10-20-11-13)17(22)21-6-5-16(23-8-7-21)14-3-1-2-4-15(14)19/h1-4,9-11,16H,5-8H2

• InChIKey:
• BFUWHCDWNYMFLI-UHFFFAOYSA-N

• (5-Bromopyridin-3-yl)(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C17H16BrFN2OS and its molecular weight is 395.29. The purity is usually 95%.

(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1797896-40-2

• Formula:
• C18H21N3O2S

• InChI:
• InChI=1S/C18H21N3O2S/c22-18(15-13-17-21(19-15)8-4-11-23-17)20-9-7-16(24-12-10-20)14-5-2-1-3-6-14/h1-3,5-6,13,16H,4,7-12H2

• InChIKey:
• MIYKWFUDQVHEQP-UHFFFAOYSA-N

• (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.

Tert-butyl 2-[(5-fluoropyridin-2-yl)amino]acetate

Usually In Stock

• CAS RN:
• 2248296-40-2

• Formula:
• C11H15FN2O2

• InChI:
• InChI=1S/C11H15FN2O2/c1-11(2,3)16-10(15)7-14-9-5-4-8(12)6-13-9/h4-6H,7H2,1-3H3,(H,13,14)

• InChIKey:
• DDOPCGUGMJBKJD-UHFFFAOYSA-N

• Tert-butyl 2-[(5-fluoropyridin-2-yl)amino]acetate is a useful research compound. Its molecular formula is C11H15FN2O2 and its molecular weight is 226.251. The purity is usually 95%.

3-Methoxy-1-methyl-N-[(4-thiophen-3-ylthiophen-2-yl)methyl]pyrazole-4-carboxamide

Usually In Stock

• CAS RN:
• 2379996-40-2

• Formula:
• C15H15N3O2S2

• InChI:
• InChI=1S/C15H15N3O2S2/c1-18-7-13(15(17-18)20-2)14(19)16-6-12-5-11(9-22-12)10-3-4-21-8-10/h3-5,7-9H,6H2,1-2H3,(H,16,19)

• InChIKey:
• BABNHEQHWRZCLR-UHFFFAOYSA-N

• 3-Methoxy-1-methyl-N-[(4-thiophen-3-ylthiophen-2-yl)methyl]pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15N3O2S2 and its molecular weight is 333.42. The purity is usually 95%.

3-(5-Methyl-1,2-oxazol-3-yl)-N-[2-[(2R)-1-prop-2-enoylpyrrolidin-2-yl]ethyl]propanamide

Usually In Stock

• CAS RN:
• 2418596-40-2

• Formula:
• C16H23N3O3

• InChI:
• InChI=1S/C16H23N3O3/c1-3-16(21)19-10-4-5-14(19)8-9-17-15(20)7-6-13-11-12(2)22-18-13/h3,11,14H,1,4-10H2,2H3,(H,17,20)/t14-/m1/s1

• InChIKey:
• AFYIYEFYHBFXAV-CQSZACIVSA-N

• 3-(5-Methyl-1,2-oxazol-3-yl)-N-[2-[(2R)-1-prop-2-enoylpyrrolidin-2-yl]ethyl]propanamide is a useful research compound. Its molecular formula is C16H23N3O3 and its molecular weight is 305.378. The purity is usually 95%.